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Compound of Interest

Compound Name: SLF1081851 hydrochloride
Cat. No.: B15572261
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties of SLF1081851 hydrochloride, a potent and selective inhibitor of the sphingosine-
1-phosphate (S1P) transporter, Spinster homolog 2 (Spns2). This document is intended to
serve as a valuable resource for researchers and professionals engaged in drug discovery and
development, particularly in the areas of immunology and inflammation.

Core Physicochemical Properties

SLF1081851 hydrochloride is a small molecule inhibitor that has been instrumental in
elucidating the physiological and pathological roles of Spns2-mediated S1P transport.[1] A
summary of its key physicochemical properties is presented below.
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Property Value Source
3-(3-(4-decylphenyl)-1,2,4-

IUPAC Name oxadiazol-5-yl)propan-1-amine  MedKoo Biosciences
hydrochloride

Molecular Formula C21H34CINsO [2]

Molecular Weight 379.97 g/mol [2][3]

CAS Number 2999629-35-3 [2][4]

Appearance Solid [4]

Purity >98% Axon Medchem
Not experimentally determined.

] ] Predicted values may be

Melting Point ) ) ] N/A
obtained using computational
software.
Not experimentally determined.
Predicted values may be

pKa N/A

obtained using computational

software.

Solubility Profile

The solubility of SLF1081851 hydrochloride has been qualitatively assessed in various

common laboratory solvents.

Solvent Solubility Source

DMSO Soluble [3]

Ethanol Soluble [3]

Water Slightly soluble [4]

Acetonitrile Slightly soluble [4]
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Mechanism of Action and Biological Activity

SLF1081851 hydrochloride is a first-in-class inhibitor of Spns2, a transporter responsible for
the egress of S1P from cells.[1][3] By blocking Spns2, SLF1081851 hydrochloride effectively
reduces the extracellular concentration of S1P. This targeted action makes it a valuable tool for
studying the downstream effects of S1P signaling.

The primary biological activity of SLF1081851 hydrochloride is summarized in the table

below:
Parameter Value Cell Line Source
ICso0 (S1P release) 1.93 uM HelLa cells [1]

Signaling Pathway

SLF1081851 hydrochloride exerts its effect by intervening in the sphingosine-1-phosphate
signaling pathway. The following diagram illustrates the role of Spns2 in this pathway and the
point of inhibition by SLF1081851 hydrochloride.
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Caption: Inhibition of S1P egress by SLF1081851.

Experimental Protocols
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Detailed experimental protocols for the determination of all physicochemical properties of
SLF1081851 hydrochloride are not publicly available. However, this section provides
generalized, standard methodologies that are widely accepted in the field for determining such
properties.

Solubility Determination (Shake-Flask Method)

This method is a standard approach for determining the equilibrium solubility of a compound in
a specific solvent.
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Caption: Shake-flask method for solubility.

Protocol:
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e Preparation: An excess amount of SLF1081851 hydrochloride is added to a vial containing
a known volume of the solvent of interest (e.g., water, DMSO).

o Equilibration: The vial is sealed and agitated in a temperature-controlled environment (e.g., a
shaker bath at 25 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

o Separation: The resulting suspension is centrifuged at high speed to pellet the undissolved
solid. The supernatant is then carefully filtered through a chemically inert filter (e.g., 0.22 um
PTFE) to remove any remaining solid particles.

e Quantification: The concentration of SLF1081851 hydrochloride in the clear filtrate is
determined using a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection or mass spectrometry (LC-MS). A calibration
curve prepared with known concentrations of the compound is used for accurate
guantification.

» Reporting: The solubility is reported in units such as mg/mL or mmol/L.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a common and accurate method for determining the pKa of ionizable
compounds.

Protocol:

e Solution Preparation: A precise amount of SLF1081851 hydrochloride is dissolved in a
suitable solvent, typically a mixture of water and a co-solvent like methanol or acetonitrile to
ensure solubility.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH) of
known concentration. The pH of the solution is monitored continuously using a calibrated pH
electrode as the titrant is added incrementally.

o Data Analysis: A titration curve is generated by plotting the pH of the solution against the
volume of titrant added. The pKa is determined from the pH at the half-equivalence point,
which is the point where half of the acidic form of the molecule has been neutralized. For
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more complex molecules, derivative plots of the titration curve can be used to accurately
identify the equivalence points.

e Instrumentation: An automated titrator is often used for precise addition of the titrant and
continuous data logging.

Conclusion

SLF1081851 hydrochloride is a critical research tool for investigating the roles of S1P
signaling in health and disease. Its well-defined inhibitory action on Spns2 allows for targeted
studies of this transport mechanism. This guide provides a foundational understanding of its
physicochemical properties to aid in the design and execution of future research. Further
experimental determination of properties such as melting point and pKa would be beneficial for
the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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